Cas no 1806914-46-4 (5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine)

5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine is a halogenated pyridine derivative with a highly functionalized structure, offering versatility in synthetic applications. The presence of bromo, chloromethyl, difluoromethyl, and trifluoromethyl substituents provides multiple reactive sites for further modifications, making it valuable in pharmaceutical and agrochemical research. The electron-withdrawing effects of the fluorine and chlorine atoms enhance its reactivity in nucleophilic substitution and cross-coupling reactions. Its structural complexity allows for precise tuning of physicochemical properties, such as lipophilicity and metabolic stability. This compound is particularly useful in the development of bioactive molecules, where selective functionalization is critical. High purity and well-defined reactivity ensure consistent performance in advanced synthetic workflows.
5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine structure
1806914-46-4 structure
Product Name:5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine
CAS No:1806914-46-4
MF:C8H4BrClF5N
MW:324.473077774048
CID:4866663
Update Time:2025-08-03

5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine
    • Inchi: 1S/C8H4BrClF5N/c9-3-2-16-4(1-10)5(7(11)12)6(3)8(13,14)15/h2,7H,1H2
    • InChI Key: VJHRBRYACJIWJP-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(CCl)C(C(F)F)=C1C(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 237
  • XLogP3: 3.5
  • Topological Polar Surface Area: 12.9

5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029053512-250mg
5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine
1806914-46-4 97%
250mg
$969.60 2022-03-31
Alichem
A029053512-500mg
5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine
1806914-46-4 97%
500mg
$1,695.20 2022-03-31
Alichem
A029053512-1g
5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine
1806914-46-4 97%
1g
$3,009.80 2022-03-31

Additional information on 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine

Research Brief on 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS: 1806914-46-4)

The compound 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS: 1806914-46-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its unique halogen and fluoromethyl substituents, exhibits promising potential as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have focused on its applications in medicinal chemistry, particularly in the development of novel agrochemicals and pharmaceuticals targeting various disease pathways.

One of the key areas of interest is the role of this compound in the synthesis of fungicides and herbicides. Researchers have demonstrated that the presence of multiple halogen and fluoromethyl groups enhances the compound's reactivity, making it a valuable building block for the development of next-generation agrochemicals. A 2023 study published in the Journal of Agricultural and Food Chemistry highlighted its efficacy as a precursor in the synthesis of compounds with potent antifungal activity against Fusarium species, which are responsible for significant crop losses worldwide.

In the pharmaceutical domain, 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting protein kinases. A recent preprint on bioRxiv (2024) detailed its use in the development of selective kinase inhibitors with potential applications in oncology. The study reported that derivatives of this compound exhibited nanomolar inhibitory activity against specific kinase isoforms implicated in cancer cell proliferation, suggesting its utility in targeted cancer therapies.

From a synthetic chemistry perspective, the compound's reactivity has been extensively studied. The chloromethyl group at the 2-position and the bromo substituent at the 5-position provide multiple sites for nucleophilic substitution reactions, enabling diverse functionalization. A 2023 paper in Organic Letters described a novel palladium-catalyzed cross-coupling reaction using this compound, which allowed for the efficient introduction of various aryl and heteroaryl groups, expanding its utility in medicinal chemistry applications.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine. Recent advances in continuous flow chemistry, as reported in a 2024 Chemical Engineering Journal article, have addressed some of these challenges by improving yield and reducing byproduct formation. These technological advancements are expected to facilitate broader adoption of this compound in industrial applications.

Looking forward, researchers anticipate that 5-Bromo-2-(chloromethyl)-3-(difluoromethyl)-4-(trifluoromethyl)pyridine will play an increasingly important role in drug discovery and agrochemical development. Its unique structural features and demonstrated versatility make it a valuable tool for chemists working in these fields. Ongoing research is exploring its potential in other areas, including materials science and chemical biology, where its fluorinated pyridine core may offer unique properties for specialized applications.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.